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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview and detailed protocols for
assessing the efficacy of ONC213 in primary Acute Myeloid Leukemia (AML) samples using a
colony formation assay. ONC213 is an orally active inhibitor of a-ketoglutarate dehydrogenase
(aKGDH) that has demonstrated potent antileukemic activity, particularly against leukemia stem
cells (LSCs), while exhibiting minimal toxicity to normal hematopoietic cells.[1][2] This
document outlines the underlying mechanism of ONC213, its effects on AML colony formation,
and a step-by-step guide for conducting the assay.

Introduction

Acute Myeloid Leukemia (AML) is a hematologic malignancy characterized by the rapid growth
of abnormal myeloid cells in the bone marrow and blood. A significant challenge in AML
treatment is the persistence of leukemia stem cells (LSCs), which are often resistant to
conventional chemotherapy and are a primary cause of relapse.[3][4] ONC213 represents a
promising therapeutic agent that targets the metabolic vulnerabilities of AML cells. By inhibiting
aKGDH, ONC213 disrupts mitochondrial respiration, leading to mitochondrial stress and
apoptosis.[1][2][5] This mechanism is particularly effective in AML cells that are highly
dependent on oxidative phosphorylation for energy.[1] Furthermore, ONC213 has been shown
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to reduce the expression of MCL-1, a key anti-apoptotic protein that contributes to venetoclax
resistance.[1][2][3]

The colony formation assay, or clonogenic assay, is a critical in vitro method to evaluate the
ability of a single cell to proliferate and form a colony of at least 50 cells. This assay is
instrumental in assessing the long-term survival and proliferative capacity of cancer cells after
therapeutic intervention and provides valuable insights into the potential of a compound to
eradicate the LSC population.[6][7]

Mechanism of Action of ONC213 in AML

ONC213's primary mechanism of action in AML involves the inhibition of a-ketoglutarate
dehydrogenase (aKGDH), a critical enzyme in the Krebs cycle. This inhibition leads to a
cascade of downstream effects that ultimately result in the selective killing of AML cells,
including LSCs.
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Sample Preparation

Isolate Mononuclear Cells
(Ficoll Gradient)

'

Count Viable Cells
(Trypan Blue)

Drug|Treatment

Treat cells with ONC213
(e.g., 250 nM, 500 nM)
for 48 hours

Plating in Mev'thylcellulose

Wash cells 3x with PBS

'

Plate cells in MethoCult™
(1x1075 cells/plate)

Incubation |& Analysis

Incubate for 10-14 days
(37°C, 5% CO2)

'

Count colonies (>50 cells)
using an inverted microscope

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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